Cas no 361380-77-0 (4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate)

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate is a pyrrole-based dicarboxylate ester with applications in organic synthesis and pharmaceutical intermediates. Its structure features tert-butyl and ethyl ester groups at the 4- and 2-positions, respectively, along with methyl substituents at the 3- and 5-positions, enhancing steric and electronic properties. This compound is valued for its stability and versatility in heterocyclic chemistry, serving as a precursor for functionalized pyrroles. The tert-butyl group improves solubility in nonpolar solvents, while the ester functionalities enable further derivatization. Its well-defined molecular architecture makes it suitable for controlled reactions in fine chemical and medicinal chemistry research.

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate structure

361380-77-0 structure

Product Name:4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate

CAS No:361380-77-0

MF:C₁₄H₂₁NO₄

MW:267.32084441185

MDL:MFCD03093037

CID:1020134

PubChem ID:291762

Update Time:2025-05-23

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Chemical and Physical Properties

Names and Identifiers

- 3,5-DIMETHYL-1H-PYRROLE-2,4-DICARBOXYLIC ACID 4-TERT-BUTYL ESTER 2-ETHYL ESTER
- 4-tert-butyl-2-ethyl-3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- 1H-Pyrrole-2,4-dicarboxylic acid, 3,5-dimethyl-, 4-(1,1-dimethylethyl) 2-ethyl ester
- 4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- 3,5-dimethylpyrrole-2,4-dicarboxylic acid-4-t-butyl ester-2-ethyl ester
- MFCD03093037
- DTXSID70303191
- NSC-157291
- SCHEMBL7258145
- AKOS015909129
- SB62276
- 4-O-tert-butyl 2-O-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- 4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate 98%
- A13220
- PS-6287
- 3,5-Dimethyl-1H-pyrrole-2,4-dicarboxylicacid4-tert-butylester2-ethylester
- 4-tert-butyl2-ethyl3,5-dimethyl-1h-pyrrole-2,4-dicarboxylate
- NSC157291
- CS-0320215
- 361380-77-0
- 4-(tert-butyl) 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate
- MDL： MFCD03093037
- Inchi： 1S/C14H21NO4/c1-7-18-13(17)11-8(2)10(9(3)15-11)12(16)19-14(4,5)6/h15H,7H2,1-6H3
- InChI Key： XTQZSZZJWWUQON-UHFFFAOYSA-N
- SMILES： O(C(C1=C(C)NC(C(=O)OCC)=C1C)=O)C(C)(C)C

Computed Properties

Exact Mass: 267.14713
Monoisotopic Mass: 267.14705815g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 19
Rotatable Bond Count: 6
Complexity: 348
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 68.4Å²

Experimental Properties

Density: 1.1±0.1 g/cm3
Boiling Point: 386.8±37.0 °C at 760 mmHg
Flash Point: 187.8±26.5 °C
PSA: 68.39
Vapor Pressure: 0.0±0.9 mmHg at 25°C

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate Pricemore >>

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abcr	AB282386-1 g	4-tert-Butyl 2-ethyl 3,5-dimethyl-1H-pyrrole-2,4-dicarboxylate; 98%	361380-77-0		1g	€153.90	2023-04-26
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